Cas no 2228689-24-3 (1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-amine)

• Product Name: 1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-amine
• CAS No: 2228689-24-3
• MF: C₁₄H₁₈F₃N
• MW: 257.294634342194
• CID: 6463816
• PubChem ID: 165632540
• Update Time: 2025-06-03

1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-amine
• 2228689-24-3
• 1-(1-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)ethan-1-amine
• EN300-1957297

• Inchi： 1S/C14H18F3N/c1-9(13(7-8-13)10(2)18)11-3-5-12(6-4-11)14(15,16)17/h3-6,9-10H,7-8,18H2,1-2H3
• InChI Key： PICMMRXKVWEMFW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)C1(C(C)N)CC1)(F)F

Computed Properties

• Exact Mass: 257.13913406g/mol
• Monoisotopic Mass: 257.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-amine

Comprehensive Overview of 1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-amine (CAS No. 2228689-24-3)

1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-amine (CAS No. 2228689-24-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound's name reflects its complex molecular architecture, which includes a cyclopropyl ring and a trifluoromethylphenyl moiety. These functional groups are known to enhance the compound's stability and bioavailability, making it a promising candidate for drug discovery and development.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their widespread use in medicinal chemistry. The trifluoromethyl group is particularly valued for its ability to improve metabolic stability and lipophilicity, which are critical factors in drug design. Researchers are increasingly exploring 1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-amine as a potential intermediate for the synthesis of novel therapeutics targeting central nervous system (CNS) disorders, inflammation, and other conditions.

The compound's cyclopropyl ring is another key feature that contributes to its pharmacological profile. Cyclopropane derivatives are known to exhibit unique conformational properties, which can influence binding affinity and selectivity toward biological targets. This has led to a growing interest in 1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-amine as a building block for the development of next-generation small-molecule drugs.

From a synthetic chemistry perspective, the preparation of 1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-amine involves multi-step organic transformations, including cyclopropanation and amine functionalization. Advanced techniques such as asymmetric synthesis and catalytic methods are often employed to achieve high yields and enantiomeric purity. These synthetic challenges have spurred innovation in the field, with researchers developing more efficient and sustainable routes to access this valuable compound.

Beyond pharmaceuticals, 1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-amine has potential applications in agrochemicals. The trifluoromethyl group is a common motif in herbicides and pesticides, owing to its ability to enhance activity and reduce environmental persistence. As the agricultural industry seeks safer and more effective crop protection solutions, compounds like 1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-amine are being evaluated for their utility in this sector.

In the context of current trends, the compound aligns with the growing focus on fluorinated compounds and their role in modern chemistry. Fluorine incorporation is a hot topic in both academic and industrial research, with numerous studies highlighting its impact on drug potency and selectivity. Additionally, the rise of AI-driven drug discovery has accelerated the identification of novel scaffolds, including those featuring cyclopropyl and trifluoromethyl groups, further underscoring the relevance of 1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-amine.

Environmental and regulatory considerations are also shaping the discourse around this compound. As sustainability becomes a priority, researchers are exploring greener synthesis methods and assessing the ecological impact of fluorinated compounds. This dual focus on innovation and responsibility ensures that 1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-amine remains at the forefront of scientific inquiry.

In summary, 1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-amine (CAS No. 2228689-24-3) represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and functional versatility make it a valuable asset in the quest for new therapeutic and agrochemical solutions. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of science and industry.